4-Fluoro-2-methoxybenzaldehyde
Cat. No. B041509
:
450-83-9
M. Wt: 154.14 g/mol
InChI Key: PTKRQIRPNNIORO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06194461B1
Procedure details
Triethylamine (0.84 ml, 6.03 mmol) was added to a solution of 4-fluoro-2-methoxybenzylalcohol (310.8 mg, 1.99 mmol) in DMSO (7 ml). Pyridine sulfur trioxide (938.6 mg, 5.90 mmol) was added portionwise to the mixture checking raise of the temperature. The mixture was stirred for 1 hour. The mixture was added to 5% KHSO4 aqueous solution, extracted three times with ethyl acetate and dried over MgSO4. The mixture was concentrated and purified by silica gel chromatography (hexane/ether=5/1) to give the title compound (293.3 mg; 96%).
Name
Yield
96%
Identifiers
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REACTION_CXSMILES
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C(N(CC)CC)C.[F:8][C:9]1[CH:16]=[CH:15][C:12]([CH2:13][OH:14])=[C:11]([O:17][CH3:18])[CH:10]=1.S(=O)(=O)=O.N1C=CC=CC=1.OS([O-])(=O)=O.[K+]>CS(C)=O>[F:8][C:9]1[CH:16]=[CH:15][C:12]([CH:13]=[O:14])=[C:11]([O:17][CH3:18])[CH:10]=1 |f:2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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0.84 mL
|
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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|
Name
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Quantity
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310.8 mg
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Type
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reactant
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Smiles
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FC1=CC(=C(CO)C=C1)OC
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Name
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Quantity
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7 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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Quantity
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938.6 mg
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Type
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reactant
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Smiles
|
S(=O)(=O)=O.N1=CC=CC=C1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
OS(=O)(=O)[O-].[K+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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checking raise of the temperature
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted three times with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by silica gel chromatography (hexane/ether=5/1)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
|
FC1=CC(=C(C=O)C=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 293.3 mg | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
